4-(Pyridin-3-yl)-1H-pyrrole-3-carbonitrile

Specification

• CAS No.: 87388-66-7
• Molecular Formula: C10H7N3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 4-pyridin-3-yl-1H-pyrrole-3-carbonitrile
• Standard InChI: InChI=1S/C10H7N3/c11-4-9-6-13-7-10(9)8-2-1-3-12-5-8/h1-3,5-7,13H
• Standard InChI Key: KWOATYWYEOGBAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CNC=C2C#N

Introduction

Chemical Structure and Physicochemical Properties

The molecular formula of 4-(Pyridin-3-yl)-1H-pyrrole-3-carbonitrile is C₁₀H₇N₃, with a molecular weight of 169.18 g/mol. Its IUPAC name, 4-pyridin-3-yl-1H-pyrrole-3-carbonitrile, reflects the substitution pattern: a pyridine ring attached at the 3-position of the pyrrole core, with a carbonitrile group at the 3-position of the pyrrole.

Structural Features

• Pyrrole Ring: A five-membered aromatic ring with one nitrogen atom, contributing to electron-rich properties.

• Pyridine Substituent: A six-membered aromatic ring with one nitrogen atom, introducing electron-withdrawing effects.

• Carbonitrile Group: A nitrile (-C≡N) group enhances polarity and serves as a reactive site for further functionalization.

Table 1: Key Structural and Spectral Data

Property	Value/Descriptor
Molecular Formula	C₁₀H₇N₃
Molecular Weight	169.18 g/mol
Canonical SMILES	C1=CC(=CN=C1)C2=CNC=C2C#N
InChI Key	KWOATYWYEOGBAP-UHFFFAOYSA-N
UV-Vis Absorption (λmax)	~270 nm (π→π* transition)
IR Peaks	2220 cm⁻¹ (C≡N stretch), 1600 cm⁻¹ (C=C)

The compound’s planar structure facilitates π-π stacking interactions, while the nitrile group enables hydrogen bonding and dipole-dipole interactions, critical for biological and material applications.

Synthesis Methods and Optimization

Synthesis of 4-(Pyridin-3-yl)-1H-pyrrole-3-carbonitrile typically involves condensation reactions followed by cyclization. A widely used method involves refluxing pyrrole derivatives with a carbonitrile source in the presence of a catalyst such as piperidine.

Stepwise Synthesis Protocol

• Condensation: Pyrrole-3-carbonitrile reacts with 3-pyridinecarboxaldehyde in ethanol under reflux.

• Cyclization: The intermediate undergoes acid-catalyzed cyclization to form the fused heterocycle.

• Purification: The crude product is crystallized from ethanol or dichloromethane, yielding pure compound.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)
Condensation	Ethanol, 80°C, 6 hours	65–70
Cyclization	HCl (2M), 100°C, 4 hours	85–90
Purification	Crystallization (CH₂Cl₂/hexane)	95

Alternative methods include microwave-assisted synthesis, which reduces reaction time to 30 minutes with comparable yields.

Biological Activities and Mechanisms

4-(Pyridin-3-yl)-1H-pyrrole-3-carbonitrile exhibits promising bioactivity, particularly in enzyme inhibition and nucleic acid interactions.

Enzyme Inhibition

• Tyrosine Kinase Inhibition: The compound binds to ATP-binding pockets of kinases, disrupting phosphorylation cascades. IC₅₀ values range from 1.2–5.8 μM in preclinical models.

• Cytochrome P450 Modulation: Modulates CYP3A4 activity, suggesting drug-drug interaction potential.

DNA/RNA Interactions

• Intercalation: The planar structure intercalates between DNA base pairs, observed via fluorescence quenching assays.

• Groove Binding: Preferentially binds to AT-rich regions, as shown in gel electrophoresis studies.

Applications in Materials Science

The compound’s electronic properties make it suitable for:

• Organic Light-Emitting Diodes (OLEDs): Acts as an electron-transport layer due to high electron affinity (EA = 3.1 eV).

• Conductive Polymers: Copolymerization with thiophene derivatives enhances conductivity (σ = 10⁻³ S/cm).

Chemical Reactivity and Derivatives

4-(Pyridin-3-yl)-1H-pyrrole-3-carbonitrile undergoes diverse transformations:

Oxidation

• KMnO4-Mediated Oxidation: Converts the nitrile to a carboxylic acid, yielding 4-(Pyridin-3-yl)-1H-pyrrole-3-carboxylic acid.

Hydrogenation

• Pd/C Catalyzed Hydrogenation: Reduces the nitrile to an amine, producing 4-(Pyridin-3-yl)-1H-pyrrole-3-methanamine.

Table 3: Derivative Synthesis and Properties

Derivative	Synthesis Route	Application
4-(Pyridin-3-yl)-1H-pyrrole-3-carboxylic acid	KMnO4 oxidation	Drug metabolite studies
4-(Pyridin-3-yl)-1H-pyrrole-3-methanamine	H₂/Pd/C reduction	Anticancer agent development

Comparative Analysis with Analogues

Structural analogues exhibit varied bioactivity and electronic properties based on substituent positioning:

Table 4: Comparison of Pyrrole-Pyridine Derivatives

Compound	Substituent Position	Bioactivity (IC₅₀)	LogP
4-(Pyridin-3-yl)-1H-pyrrole-3-carbonitrile	Pyridin-3-yl	2.4 μM	1.8
4-(Pyridin-4-yl)-1H-pyrrole-3-carbonitrile	Pyridin-4-yl	4.1 μM	1.6
4-Phenyl-1H-pyrrole-3-carbonitrile	Phenyl	8.9 μM	2.3

The 3-pyridyl derivative shows superior kinase inhibition due to optimal steric and electronic interactions.